3-((5-(isopentylthio)-4-(3-(trifluoromethyl)phenyl)-4H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazol-2(3H)-one

• IUPAC Name: 3-[[5-(3-methylbutylsulfanyl)-4-[3-(trifluoromethyl)phenyl]-1,2,4-triazol-3-yl]methyl]-1,3-benzothiazol-2-one
• InChI: InChI=1S/C22H21F3N4OS2/c1-14(2)10-11-31-20-27-26-19(13-28-17-8-3-4-9-18(17)32-21(28)30)29(20)16-7-5-6-15(12-16)22(23,24)25/h3-9,12,14H,10-11,13H2,1-2H3
• InChI Key: MRJHVVYYDPVFLS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCSC1=NN=C(N1C2=CC=CC(=C2)C(F)(F)F)CN3C4=CC=CC=C4SC3=O
• Molecular Formula: C22H21F3N4OS2
• Molecular Weight: 478.6 g/mol

Description

3-((5-(isopentylthio)-4-(3-(trifluoromethyl)phenyl)-4H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazol-2(3H)-one is a useful research compound. Its molecular formula is C22H21F3N4OS2 and its molecular weight is 478.55. The purity is usually 95%.
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Scientific Research Applications

Antitumor Properties

One of the primary scientific applications of benzothiazole derivatives is their potent antitumor activity. Hutchinson et al. (2001) synthesized and evaluated fluorinated 2-(4-aminophenyl)benzothiazoles, demonstrating potent cytotoxicity in vitro in human breast cell lines, indicating a potential application in cancer treatment (Hutchinson et al., 2001).

Antioxidant and Antimicrobial Activities

Aktay et al. (2005) investigated derivatives of thiazolo[3,2-b]-1,2,4-triazoles for their efficacy in preventing ethanol-induced oxidative stress in the liver and brain of mice. This research indicates that certain thiazolo-triazole compounds could be beneficial in controlling oxidative stress in a selective manner (Aktay et al., 2005).

Antimicrobial and Antitubercular Properties

Kumar et al. (2013) synthesized novel sulfonyl derivatives and isopropyl thiazole-derived Schiff bases, showing moderate to significant antibacterial and antifungal activities. This study ascertains some compounds as excellent antitubercular molecules, suggesting their potential in antimicrobial applications (Kumar et al., 2013).

Anti-Inflammatory and Analgesic Effects

Küçükgüzel et al. (2013) synthesized novel derivatives with anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV agent properties. This broad spectrum of biological activities indicates their potential therapeutic applications (Küçükgüzel et al., 2013).

Corrosion Inhibition

Yadav et al. (2013) studied benzimidazole derivatives as inhibitors for mild steel corrosion, revealing their efficiency in corrosion inhibition, which can be applied in industrial settings (Yadav et al., 2013).